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Compound of Interest

Compound Name: Odm-207

Cat. No.: B3028270 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Odm-207, a potent BET bromodomain inhibitor. Adherence to these guidelines is critical to

ensure personnel safety and maintain a secure laboratory environment. The following

procedural guidance is designed to directly address operational questions and establish a

trusted source for chemical handling and laboratory safety.

Key Physical and Chemical Properties of Odm-207
A clear understanding of Odm-207's properties is foundational to its safe handling. The

following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₂₂H₂₁N₃O₃ --INVALID-LINK--

Formula Weight 375.4 g/mol --INVALID-LINK--

Purity ≥98% --INVALID-LINK--

Formulation A solid --INVALID-LINK--

Solubility (DMSO) 10 mM --INVALID-LINK--

Storage Temperature -20°C --INVALID-LINK--

Stability ≥ 4 years (at -20°C) --INVALID-LINK--

Essential Personal Protective Equipment (PPE)
Given the potent nature of Odm-207 and its classification as a hazardous compound, a

comprehensive approach to personal protective equipment is mandatory. The following PPE

should be worn at all times when handling the compound, from initial receipt to final disposal.

Hand Protection: Two pairs of chemotherapy-rated nitrile gloves should be worn.[1] The

outer glove should be changed immediately upon known or suspected contamination.

Body Protection: A disposable, fluid-resistant gown that is shown to be impermeable to

hazardous drugs is required.[1] This should be worn over standard laboratory clothing.

Eye and Face Protection: ANSI-rated safety glasses with side shields are the minimum

requirement. However, for procedures with a risk of splashing or aerosol generation (e.g.,

dissolving the solid, vortexing), a full-face shield or safety goggles should be used in

conjunction with a surgical mask.[2]

Respiratory Protection: For procedures that may generate aerosols or when handling the

powder outside of a certified chemical fume hood or biological safety cabinet, a NIOSH-

approved N95 respirator or higher is recommended.[1]

Operational Plan: From Receipt to Disposal
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A systematic workflow is critical to minimize exposure risk. The following diagram and

procedural steps outline the recommended operational plan for handling Odm-207 in a

laboratory setting.
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Caption: Operational workflow for handling Odm-207.
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Experimental Protocols
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into your chemical inventory system.

Store the container at -20°C in a designated and clearly labeled area for potent compounds.

[3]

2. Weighing and Dissolving (to be performed in a certified chemical fume hood or powder

containment hood):

Don all required PPE as outlined above.

Place a weigh boat on a calibrated analytical balance.

Carefully transfer the required amount of solid Odm-207 to the weigh boat using a dedicated

spatula.

Record the weight and carefully transfer the solid to an appropriate vial.

Using a calibrated pipette, add the required volume of DMSO to achieve the desired

concentration (e.g., 10 mM).[3]

Cap the vial securely and vortex until the solid is fully dissolved. A brief sonication may be

used to aid dissolution if necessary.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

When performing experiments, handle all solutions containing Odm-207 within a chemical

fume hood or biological safety cabinet.

Use mechanical pipetting aids; never pipette by mouth.[4]
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Minimize the creation of aerosols.[4]

Disposal Plan
Proper disposal of Odm-207 and all associated materials is crucial to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

Solid Waste: All disposable items that have come into contact with Odm-207 (e.g., gloves,

weigh boats, pipette tips, vials) should be considered hazardous waste. These items should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Odm-207 and any contaminated solvents should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not

mix with other waste streams unless compatible.

Sharps: Needles and syringes used for handling Odm-207 solutions must be disposed of in

a designated sharps container for hazardous waste.[4]

2. Disposal Procedure:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of Odm-207 down the drain or in the regular trash.

Emergency Procedures
1. Spills:

Small Spills (in a fume hood):

Decontaminate the area with an appropriate solvent (e.g., ethanol) and absorbent pads.

Collect all cleanup materials in the solid hazardous waste container.
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Large Spills (or spills outside of a fume hood):

Evacuate the immediate area and alert others.

Contact your institution's EHS or emergency response team immediately.

Prevent entry to the contaminated area until it has been cleared by trained personnel.

2. Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move to fresh air immediately. Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Signaling Pathway and Logical Relationships
As a BET bromodomain inhibitor, Odm-207 prevents the interaction between BET proteins and

acetylated histones, thereby disrupting chromatin remodeling and the expression of key

oncogenes like MYC.[5] This mechanism underlies its potent anti-proliferative effects.
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Caption: Simplified signaling pathway of Odm-207's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pogo.ca [pogo.ca]

2. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3028270?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028270?utm_src=pdf-body
https://www.benchchem.com/product/b3028270?utm_src=pdf-custom-synthesis
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. selleckchem.com [selleckchem.com]

4. ethz.ch [ethz.ch]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Odm-207]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028270#personal-protective-equipment-for-
handling-odm-207]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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